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TCO-PEG3-CH2CONHS and Related
Compounds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tco peg3 CH2conhs
Cat. No.: S8397991

While data is limited for TCO-PEG3-CH2CONHS itself, the search results indicate it is a commercially

available reagent. One supplier lists it with the following brief details [1]:

Property Value
Catalog Number AP10040
Molecular Weight 456.49
Purity >98%

Based on the naming convention and information from highly similar compounds, we can infer its

characteristics [2] [3] [4]:

e TCO (trans-Cyclooctene): This group undergoes a very fast and bioorthogonal inverse electron
demand Diels-Alder (iEDDA) reaction with Tetrazine (Tz) groups. This is the core "click chemistry"
function used for bioconjugation.

e PEG3 (Polyethylene Glycol Spacer): A 3-unit PEG chain improves water solubility, reduces
aggregation, and minimizes steric hindrance during conjugation, which can enhance reaction
efficiency.

e CH2CONHS (N-Hydroxysuccinimide Ester): This is an amine-reactive group. It readily forms
stable amide bonds with primary amines (e.g., on lysine residues in proteins or N-termini of peptides).

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s8397991?utm_src=pdf-body
https://www.smolecule.com/products/s8397991?utm_src=pdf-interest
https://axispharm.com/product-category/peg-linkers/tco-peg/
https://www.targetmol.com/compound/tco_peg3_ch2_aldehyde
https://www.medchemexpress.com/tco-peg3-ch2-aldehyde.html?srsltid=AfmBOorRzSoPMiy8DtXdSkzagjuSWzw8xzOS7l5Lomml54R7qi9YC-fE
https://conju-probe.com/product/tco-peg3-aldehyde/
https://www.smolecule.com/products/s8397991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The following diagram illustrates the general conjugation workflow of a heterobifunctional TCO-PEG

reagent, which applies to the functional principle of TCO-PEG3-CH2CONHS:
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Suggested Search Strategies

To locate more detailed technical information, you might find the following approaches helpful:

e Search by Catalog Number: Use the identifier "AP10040" in scientific search engines or directly on
the supplier's (AxisPharm) website.

e Consult Supplier Directly: Reach out to specialized chemical suppliers like AxisPharm [1],
MedChemExpress [3], or TargetMol [2] for technical data sheets, which often contain structures,

MSDS, and application notes.
e Broaden Your Search: Look for scientific literature on "TCO-PEG-NHS ester" or "TCO click

chemistry for ADC synthesis" to find relevant experimental protocols and reviews that discuss the
use of these types of linkers [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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